Cas no 1215121-86-0 (tert-butyl N-5-(bromomethyl)-1,2-oxazol-3-ylcarbamate)

• Product Name: tert-butyl N-5-(bromomethyl)-1,2-oxazol-3-ylcarbamate
• CAS No: 1215121-86-0
• MF: C₉H₁₃BrN₂O₃
• MW: 277.115121603012
• CID: 5695530
• PubChem ID: 68290692
• Update Time: 2025-10-28

tert-butyl N-5-(bromomethyl)-1,2-oxazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-(bromomethyl)-1,2-oxazol-3-yl]carbamate
• tert-Butyl(5-(bromomethyl)isoxazol-3-yl)carbamate
• SCHEMBL12491763
• EN300-1706848
• 1215121-86-0
• tert-Butyl (5-(bromomethyl)isoxazol-3-yl)carbamate
• tert-butyl N-5-(bromomethyl)-1,2-oxazol-3-ylcarbamate

• Inchi： 1S/C9H13BrN2O3/c1-9(2,3)14-8(13)11-7-4-6(5-10)15-12-7/h4H,5H2,1-3H3,(H,11,12,13)
• InChI Key： WYRJHJQYIGUFSO-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=NO1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 276.01095g/mol
• Monoisotopic Mass: 276.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on tert-butyl N-5-(bromomethyl)-1,2-oxazol-3-ylcarbamate

tert-butyl N-5-(bromomethyl)-1,2-oxazol-3-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-(bromomethyl)-1,2-oxazol-3-ylcarbamate (CAS No. 1215121-86-0) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a substituted oxazole ring and a carbamate functional group. The presence of the bromomethyl group further enhances its reactivity and versatility in chemical reactions.

tert-butyl N-5-(bromomethyl)-1,2-oxazol-3-ylcarbamate belongs to the class of carbamates, which are widely used as intermediates in the synthesis of various bioactive compounds. The oxazole ring, a five-membered heterocyclic structure containing oxygen and nitrogen atoms, is known for its stability and ability to participate in diverse chemical transformations. The bromomethyl substituent on the oxazole ring introduces additional functionality, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of tert-butyl N-5-(bromomethyl)-1,2-oxazol-3-ylcarbamate in the development of novel drug delivery systems. Researchers have explored its ability to form stable complexes with various therapeutic agents, enhancing their bioavailability and reducing side effects. This compound has also shown promise in agrochemical applications, particularly as a precursor for herbicides and insecticides with improved efficacy and reduced environmental impact.

The synthesis of tert-butyl N-5-(bromomethyl)-1,2-oxazol-3-ylcarbamate involves a multi-step process that typically begins with the preparation of the oxazole ring. The bromomethyl group is introduced through nucleophilic substitution reactions, followed by the incorporation of the tert-butyl carbamate moiety. This sequence ensures high yields and excellent control over the product's purity and stereochemistry.

In terms of applications, tert-butyl N-5-(bromomethyl)-1,2-oxazol-3-ylcarbamate has been extensively studied for its role in click chemistry reactions. Its ability to undergo rapid and selective cycloadditions has made it an invaluable tool in the construction of complex molecular architectures. Recent advancements in this area have further expanded its utility in drug discovery and materials science.

From an environmental perspective, tert-butyl N-5-(bromomethyl)-1,2-oxazol-3-ylcarbamate exhibits favorable biodegradation properties under controlled conditions. This makes it a sustainable choice for use in industrial processes where eco-friendliness is a priority. Ongoing research is focused on optimizing its production methods to minimize waste and energy consumption while maintaining high-quality standards.

In conclusion, tert-butyl N-[5-(bromomethyl)-1H-pyrazolo[1',5':4',6]pyridin]-4-yloxycarbonylamine (CAS No. 1215121860) stands out as a versatile and innovative compound with wide-ranging applications across multiple industries. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in the development of next-generation products that address pressing global challenges.